Cas no 54769-36-7 (1-(Benzoyloxy)-1H-1,2,3-benzotriazole)

• Product Name: 1-(Benzoyloxy)-1H-1,2,3-benzotriazole
• CAS No: 54769-36-7
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 942789
• PubChem ID: 555244
• Update Time: 2025-04-19

1-(Benzoyloxy)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(Benzoyloxy)-1H-1,2,3-benzotriazole
• benzotriazol-1-yl benzoate
• 1-(benzoyloxy)-benzotriazole
• 1,2,3-Benzotriazole-1-benzoate
• 1H-benzo[d][1,2,3]triazol-1-yl benzoate
• 1H-benzotriazol-1-yl benzoate
• 1-N-(benzoyloxy)benzotriazole
• AC1LBC97
• AG-J-46352
• benzoic acid 1H-benzotriazol-1-yl ester
• CHEMBL1288690
• CTK1G8141
• KB-215643
• 1-benzoyloxybenzotriazole
• 1-benzoyloxy-1,2,3-benzotriazole
• 54769-36-7
• benzoic acid benzotriazol-1-yl ester
• SCHEMBL1779820
• 1-(Benzoyloxy)-1H-1,2,3-benzotriazole #
• DTXSID70339293
• DB-362941

• Inchi： 1S/C13H9N3O2/c17-13(10-6-2-1-3-7-10)18-16-12-9-5-4-8-11(12)14-15-16/h1-9H
• InChI Key： CENQUTVRMPTFCN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 239.06957
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01